Cas no 128141-05-9 ((3-Methoxythiophene-2,5-diyl)bis(trimethylstannane))

• Product Name: (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane)
• CAS No: 128141-05-9
• MF: C₁₁H₂₂OSSn₂
• MW: 439.776780605316
• CID: 5019260
• PubChem ID: 145710381
• Update Time: 2026-02-28

(3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) Chemical and Physical Properties

Names and Identifiers

• (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane)
• C[Sn](C=1SC(=CC=1OC)[Sn](C)(C)C)(C)C
• 128141-05-9
• (3-Methoxythiophene-25-diyl)bis(trimethylstannane)
• (3-methoxy-5-trimethylstannylthiophen-2-yl)-trimethylstannane

• Inchi： 1S/C5H4OS.6CH3.2Sn/c1-6-5-2-3-7-4-5;;;;;;;;/h2H,1H3;6*1H3;;
• InChI Key： IXGYNRQAJGSQQU-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=C(C=C(S1)[Sn](C)(C)C)OC

Computed Properties

• Exact Mass: 439.94295g/mol
• Monoisotopic Mass: 441.94354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5

Additional information on (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane)

Introduction to (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) (CAS No. 128141-05-9)

(3-Methoxythiophene-2,5-diyl)bis(trimethylstannane), with the CAS number 128141-05-9, is a specialized organostannane compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a 3-methoxythiophene core and two trimethylstannyl groups. These characteristics make it a valuable reagent in various synthetic transformations, particularly in the development of novel pharmaceuticals and materials.

The 3-methoxythiophene moiety is a versatile building block in organic synthesis, known for its ability to participate in a wide range of reactions, including cross-coupling reactions, nucleophilic substitutions, and electrophilic aromatic substitutions. The presence of the trimethylstannyl groups further enhances its reactivity, making it an excellent starting material for the synthesis of complex organic molecules. The combination of these functional groups provides a robust platform for the design and synthesis of compounds with diverse biological activities.

Recent research has highlighted the potential applications of (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) in the development of new therapeutic agents. For instance, studies have shown that organostannanes can be used as intermediates in the synthesis of antitumor agents, antiviral drugs, and other bioactive molecules. The ability to fine-tune the properties of these compounds through strategic modifications has opened up new avenues for drug discovery and development.

In the context of medicinal chemistry, (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) has been explored as a precursor for the synthesis of thienopyrimidine derivatives, which are known for their potent anticancer activities. These derivatives have shown promising results in preclinical studies, demonstrating significant efficacy against various cancer cell lines. The use of this compound as a building block allows for the efficient synthesis of these derivatives, thereby accelerating the drug discovery process.

Moreover, the compound's role in materials science has also been investigated. Organostannanes like (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) can be used to synthesize conductive polymers and other functional materials with unique electronic properties. These materials have potential applications in areas such as organic electronics, sensors, and energy storage devices. The ability to tailor the properties of these materials through precise chemical synthesis is crucial for their successful implementation in practical applications.

The synthetic versatility of (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) is further exemplified by its use in palladium-catalyzed cross-coupling reactions. These reactions are widely employed in organic synthesis to form carbon-carbon bonds and are essential for the construction of complex molecular architectures. The high reactivity and stability of this compound make it an ideal candidate for such reactions, enabling chemists to access a wide range of target molecules with high efficiency and selectivity.

In addition to its synthetic applications, (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) has been studied for its potential environmental impact. While organostannanes can be toxic if not handled properly, recent advancements in green chemistry have led to the development of more sustainable synthetic methods that minimize environmental hazards. These methods focus on reducing waste generation and improving reaction efficiency, ensuring that the use of this compound remains safe and environmentally friendly.

The future prospects for (3-Methoxythiophene-2,5-diyl)bis(trimethylstannane) are promising. Ongoing research continues to uncover new applications and improve existing synthetic methodologies. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in both academic research and industrial applications. Whether used as a building block for novel pharmaceuticals or as a precursor for advanced materials, this organostannane offers a wealth of opportunities for innovation and discovery.